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Compound of Interest

Compound Name: 2-Morpholinoethyl isothiocyanate

Cat. No.: B1267193 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical compounds like 2-Morpholinoethyl isothiocyanate is of paramount importance.

This document provides immediate, essential safety protocols, operational workflows, and

disposal plans to minimize risk and ensure a safe laboratory environment.

Chemical Identity and Hazards:

Property Value

Chemical Name 2-Morpholinoethyl isothiocyanate

CAS Number 63224-35-1

Molecular Formula C7H12N2OS

Molecular Weight 172.25 g/mol [1][2]

Appearance Yellow Liquid[2]

Odor Irritating[2]

Boiling Point 163 °C at 10 mm Hg[3]

Density 1.129 g/mL at 25 °C[3]

GHS Hazard Classification:
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2-Morpholinoethyl isothiocyanate is a hazardous substance with the following classifications:

Harmful if swallowed, in contact with skin, or if inhaled.[2]

Causes serious eye damage.[1][2]

May cause skin irritation.[1]

May cause respiratory irritation.[3]

Signal Word: Danger[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 2-Morpholinoethyl isothiocyanate.
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Body Part Recommended Protection Specifications

Eyes/Face Safety Goggles & Face Shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.[4][5][6]

[7]

Skin
Chemical Resistant Gloves &

Protective Clothing

Wear appropriate protective

gloves (e.g., nitrile rubber,

neoprene) and clothing to

prevent skin exposure.[8][9]

Flame retardant antistatic

protective clothing is advised.

[4]

Respiratory
Respirator with appropriate

filter

A NIOSH/MSHA approved

respirator should be used

when vapors or aerosols are

generated.[6][8][9] A type

ABEK (EN14387) respirator

filter is recommended.[4]

Experimental Workflow for Safe Handling
A systematic approach is crucial when working with 2-Morpholinoethyl isothiocyanate. The

following workflow diagram outlines the necessary steps from preparation to disposal to ensure

a safe operational process.
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Safe Handling Workflow for 2-Morpholinoethyl Isothiocyanate

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Ensure Chemical Fume Hood is Operational

Gather and Inspect All Necessary PPE

Ground and Bond Containers

Use Non-Sparking Tools

Avoid Contact and Inhalation

Keep Container Tightly Closed

Thoroughly Wash Hands and Exposed Skin

Remove and Properly Dispose of Contaminated PPE

Clean the Work Area

Collect Waste in a Labeled, Suitable Container

Dispose of Contents/Container to an Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: A procedural diagram for the safe handling of 2-Morpholinoethyl isothiocyanate.
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Detailed Procedural Steps
Preparation:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the

SDS for 2-Morpholinoethyl isothiocyanate.

Fume Hood: All handling of this chemical must be conducted within a certified chemical fume

hood with proper ventilation.[4]

Personal Protective Equipment (PPE): Gather all necessary PPE as outlined in the table

above and inspect for integrity.

Handling:

Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[4]

Tools: Use only non-sparking tools.[4][6][7]

Avoidance: Avoid breathing vapors or mist and prevent contact with skin and eyes.[4] Do not

eat, drink, or smoke in the handling area.[4]

Container: Keep the container tightly closed when not in use.[4][5][9]

Post-Handling:

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][4][7][9]

Contaminated PPE: Remove and properly store or dispose of contaminated PPE.[4]

Work Area: Clean the work area thoroughly.[4]

Spill and Disposal Plan
Spill Response:

Evacuate: Evacuate the area and eliminate all ignition sources.[4][7][10]
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Protection: Wear appropriate PPE, including respiratory protection.[4]

Absorption: Absorb the spill with an inert, non-combustible material such as sand or

vermiculite.[4][6]

Collection: Collect the absorbed material into a suitable, labeled container for disposal.[4][10]

Ventilation and Cleaning: Ventilate the area and wash the spill site after material pickup is

complete.[4][6][9]

Disposal:

Waste material must be disposed of in accordance with national and local regulations.

Dispose of contents and containers to an approved waste disposal plant.[2][7]

Leave chemicals in their original containers and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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